Cas no 90345-16-7 (2-(Pyridin-3-yl)ethanamine dihydrochloride)

• Product Name: 2-(Pyridin-3-yl)ethanamine dihydrochloride
• CAS No: 90345-16-7
• MF: C₇H₁₂Cl₂N₂
• MW: 195.089579582214
• MDL: MFCD11046468
• CID: 1025627
• PubChem ID: 23509301
• Update Time: 2025-06-14

2-(Pyridin-3-yl)ethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-3-yl)ethanamine dihydrochloride
• 2-(Pyridin-3-yl)ethamine dihydrochloride
• 2-pyridin-3-ylethanamine,dihydrochloride
• 3-Pyridineethanamine Dihydrochloride
• 2-(Pyridin-3-yl)ethanaminedihydrochloride
• 90345-16-7
• DTXSID00634622
• 2-(pyridin-3-yl)ethan-1-amine dihydrochloride
• 2-pyridin-3-ylethanamine;dihydrochloride
• 2-(Pyridin-3-yl)ethan-1-amine--hydrogen chloride (1/2)
• EN300-7413368
• SCHEMBL4382779
• 3-Aminoethylpyridine dihydrochloride, 97%
• CS-0210834
• 3-Aminoethylpyridine dihydrochloride
• MFCD11046468
• SB54104
• DB-304854
• 2-(3-Pyridinyl)ethanamine dihydrochloride

• MDL： MFCD11046468
• Inchi： 1S/C7H10N2.2ClH/c8-4-3-7-2-1-5-9-6-7;;/h1-2,5-6H,3-4,8H2;2*1H
• InChI Key： NTDNBTPKFSPGGU-UHFFFAOYSA-N
• SMILES： Cl.Cl.NCCC1C=NC=CC=1

Computed Properties

• Exact Mass: 194.0377538g/mol
• Monoisotopic Mass: 194.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 73.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(Pyridin-3-yl)ethanamine dihydrochloride

Comprehensive Overview of 2-(Pyridin-3-yl)ethanamine Dihydrochloride (CAS No. 90345-16-7): Properties, Applications, and Research Insights

2-(Pyridin-3-yl)ethanamine dihydrochloride (CAS No. 90345-16-7) is a chemically significant compound widely utilized in pharmaceutical research, organic synthesis, and biochemical studies. This pyridine derivative is characterized by its unique molecular structure, combining a pyridin-3-yl group with an ethanamine backbone, which enhances its reactivity and versatility in various applications. The dihydrochloride salt form improves its solubility and stability, making it a preferred choice for laboratory and industrial use.

In recent years, the demand for 2-(Pyridin-3-yl)ethanamine dihydrochloride has surged due to its role in developing novel drug intermediates and biologically active molecules. Researchers are particularly interested in its potential applications in neurological disorders and metabolic diseases, aligning with current trends in precision medicine. The compound's ability to act as a ligand or building block in medicinal chemistry has also sparked interest in AI-driven drug discovery platforms, where it is frequently referenced in high-throughput screening databases.

From a synthetic perspective, CAS No. 90345-16-7 is often employed in cross-coupling reactions and reductive amination processes. Its pyridine ring contributes to electron-rich environments, facilitating interactions with metal catalysts—a topic of high relevance in green chemistry discussions. Environmental sustainability concerns have led to increased searches for eco-friendly synthesis methods, and this compound's adaptability aligns well with such initiatives.

Analytical techniques like HPLC, NMR, and mass spectrometry are commonly used to characterize 2-(Pyridin-3-yl)ethanamine dihydrochloride, ensuring purity and consistency. Quality control is critical, as even minor impurities can impact its performance in catalytic applications or biological assays. This emphasis on precision resonates with industries prioritizing Good Manufacturing Practices (GMP) and ISO standards.

The compound's relevance extends to academic research, where it serves as a model substrate for studying structure-activity relationships (SAR). Publications indexed in platforms like PubMed and SciFinder frequently highlight its utility in enzyme inhibition studies and receptor binding assays. Such studies are pivotal for understanding molecular interactions, a trending topic in computational chemistry forums.

In summary, 2-(Pyridin-3-yl)ethanamine dihydrochloride (CAS No. 90345-16-7) is a multifaceted compound bridging gaps between organic synthesis, pharmaceutical development, and biochemical research. Its growing prominence in drug discovery pipelines and sustainable chemistry initiatives underscores its enduring scientific value. As research evolves, this compound is poised to remain a cornerstone in addressing complex challenges across multiple disciplines.